Cas no 158115-67-4 (2-(4-Methylpiperidin-1-yl)benzonitrile)

2-(4-Methylpiperidin-1-yl)benzonitrile structure
158115-67-4 structure
Product Name:2-(4-Methylpiperidin-1-yl)benzonitrile
CAS No:158115-67-4
MF:C13H16N2
MW:200.279542922974
MDL:MFCD11037367
CID:1025081
PubChem ID:14931104
Update Time:2025-07-26

2-(4-Methylpiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methylpiperidin-1-yl)benzonitrile
    • 2-(4-Methylpiperidino)benzonitrile
    • DTXSID60565625
    • BS-21584
    • SCHEMBL13176022
    • SB43172
    • MFCD11037367
    • A883451
    • 158115-67-4
    • Benzonitrile, 2-(4-methyl-1-piperidinyl)-
    • CS-0209084
    • AKOS000261439
    • MDL： MFCD11037367
    • Inchi： 1S/C13H16N2/c1-11-6-8-15(9-7-11)13-5-3-2-4-12(13)10-14/h2-5,11H,6-9H2,1H3
    • InChI Key： QVVFVZZUIIZJJH-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC=CC=2C#N)CCC(C)CC1

Computed Properties

  • Exact Mass: 200.131348519g/mol
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27Ų

2-(4-Methylpiperidin-1-yl)benzonitrile Pricemore >>

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2-(4-Methylpiperidin-1-yl)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:158115-67-4)2-(4-Methylpiperidin-1-yl)benzonitrile
Order Number:A883451
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:09
Price ($):462.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:158115-67-4)2-(4-Methylpiperidin-1-yl)benzonitrile
A883451
Purity:99%
Quantity:25g
Price ($):462.0
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